N-(2-phenylethyl)-2-(2-pyridin-2-yl-1H-benzimidazol-1-yl)acetamide

• Molecular Formula: C22H20N4O
• Molecular Weight: 356.4 g/mol
• IUPAC Name: N-(2-phenylethyl)-2-(2-pyridin-2-ylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C22H20N4O/c27-21(24-15-13-17-8-2-1-3-9-17)16-26-20-12-5-4-10-18(20)25-22(26)19-11-6-7-14-23-19/h1-12,14H,13,15-16H2,(H,24,27)
• InChI Key: DMTLBNJBONBVPY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCNC(=O)CN2C3=CC=CC=C3N=C2C4=CC=CC=N4

Description

N-(2-phenylethyl)-2-(2-pyridin-2-yl-1H-benzimidazol-1-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as PEPB and has been found to have potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery.

Mechanism of Action

The mechanism of action of PEPB is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. PEPB has also been found to induce apoptosis, which is a process of programmed cell death that is important for the removal of damaged or abnormal cells from the body.
Biochemical and Physiological Effects
PEPB has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce the formation of blood vessels that are necessary for tumor growth. PEPB has also been found to have anti-inflammatory activity, which may be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of PEPB is its potential use as a drug candidate for the treatment of cancer and other diseases. PEPB has been found to have significant anti-cancer activity, and it is being studied for its potential use in cancer therapy. However, one of the limitations of PEPB is that its mechanism of action is not fully understood, which makes it difficult to optimize its use as a drug candidate.

Future Directions

There are several future directions for research on PEPB. One area of research is to further investigate its mechanism of action, which will help to optimize its use as a drug candidate. Another area of research is to investigate its potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to evaluate the safety and efficacy of PEPB in preclinical and clinical trials.

Synthesis Methods

The synthesis of PEPB involves a series of chemical reactions that are carried out in a laboratory setting. The starting materials for the synthesis include 2-aminobenzimidazole, 2-bromo-1-phenylethanone, and 2-bromo-2-pyridine. The reaction is initiated by the addition of a base, which leads to the formation of PEPB.

Scientific Research Applications

PEPB has been found to have potential applications in various fields of scientific research. One of the major areas of application is in medicinal chemistry, where it is being investigated as a potential drug candidate for the treatment of various diseases. PEPB has been found to have significant anti-cancer activity, and it is being studied for its potential use in cancer therapy.